2-({[4-Ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3,4-benzoxadiazepin-5-ol
2-({[4-Ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3,4-benzoxadiazepin-5-ol
Brand Name:
Vulcanchem
CAS No.:
1071397-87-9
VCID:
VC0511944
InChI:
InChI=1S/C18H16N6O2S/c1-2-24-16(12-7-9-19-10-8-12)21-23-18(24)27-11-15-20-22-17(25)13-5-3-4-6-14(13)26-15/h3-10H,2,11H2,1H3,(H,22,25)
SMILES:
CCN1C(=NN=C1SCC2=NNC(=O)C3=CC=CC=C3O2)C4=CC=NC=C4
Molecular Formula:
C18H16N6O2S
Molecular Weight:
380.4g/mol
2-({[4-Ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3,4-benzoxadiazepin-5-ol
CAS No.: 1071397-87-9
Main Products
VCID: VC0511944
Molecular Formula: C18H16N6O2S
Molecular Weight: 380.4g/mol
![2-({[4-Ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3,4-benzoxadiazepin-5-ol - 1071397-87-9](/images/no_structure.jpg)
| CAS No. | 1071397-87-9 |
|---|---|
| Product Name | 2-({[4-Ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3,4-benzoxadiazepin-5-ol |
| Molecular Formula | C18H16N6O2S |
| Molecular Weight | 380.4g/mol |
| IUPAC Name | 2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanylmethyl]-4H-1,3,4-benzoxadiazepin-5-one |
| Standard InChI | InChI=1S/C18H16N6O2S/c1-2-24-16(12-7-9-19-10-8-12)21-23-18(24)27-11-15-20-22-17(25)13-5-3-4-6-14(13)26-15/h3-10H,2,11H2,1H3,(H,22,25) |
| Standard InChIKey | ZSSLIWHMEYQGHW-UHFFFAOYSA-N |
| SMILES | CCN1C(=NN=C1SCC2=NNC(=O)C3=CC=CC=C3O2)C4=CC=NC=C4 |
| Canonical SMILES | CCN1C(=NN=C1SCC2=NNC(=O)C3=CC=CC=C3O2)C4=CC=NC=C4 |
| PubChem Compound | 25250394 |
| Last Modified | Nov 11 2021 |
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